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Compound of Interest

Compound Name: N-Acetyl-L-proline

Cat. No.: B613252

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with N-Acetyl-L-proline. It includes
detailed operational procedures and disposal plans to ensure safe handling in a laboratory
setting.

I. Hazard Identification and Personal Protective
Equipment (PPE)

While N-Acetyl-L-proline is not classified as a hazardous substance by the 2012 OSHA
Hazard Communication Standard, it is crucial to adhere to standard laboratory safety protocols
to minimize any potential risks.[1][2] One source suggests it may cause respiratory irritation,
skin irritation, and serious eye irritation.[3] Therefore, appropriate personal protective
equipment should be worn at all times.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or
glasses conforming to EN166
(EU) or NIOSH (US)
standards.[1][4]

To prevent eye contact with the
powder, which could cause

irritation.[3]

Hand Protection

Impermeable chemical-
resistant gloves (e.g., nitrile).
Gloves should be inspected
before use and removed using
the proper technique to avoid
skin contact.[4][5]

To prevent skin contact and

potential irritation.[3]

Body Protection

A standard laboratory coat
should be worn, buttoned, to
cover as much skin as

possible.[6]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Generally not required under
normal use conditions with
adequate ventilation. A dust
mask or a full-face respirator
should be used if dust is
generated or if exposure limits
are exceeded.[1][3][4]

To prevent inhalation of dust
particles, which may cause

respiratory irritation.[3]

Il. Safe Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of N-Acetyl-L-proline and

ensuring a safe laboratory environment.

Operational Handling Protocol:

e Preparation: Ensure the work area is clean and well-ventilated.[3][4] Have all necessary PPE

and spill cleanup materials readily available.

e Weighing and Transfer:
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o Handle N-Acetyl-L-proline, a white to off-white powder, in a designated area such as a
chemical fume hood to minimize dust generation.[1][2]

o Use non-sparking tools for transfers.[4]

o Avoid creating dust. If dust is generated, do not use air hoses for cleaning.[3]

 In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
e Post-Handling:

o Wash hands thoroughly with soap and water after handling.[3]

o Clean the work area and any equipment used.

o Contaminated clothing should be removed and laundered separately.[3]

Storage Conditions:

Parameter Recommendation

Keep refrigerated.[1][2] Some sources suggest

Temperature

storage at 2-8°C.[5]
Container Keep in a tightly closed, dry container.[1][2]
Incompatible Materials Store away from strong oxidizing agents.[1][2]

lll. Emergency Procedures and First Aid

In the event of an exposure or spill, follow these procedures immediately.

First Aid Measures:
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Seek medical attention.[1][2][7]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothing.
If skin irritation occurs, get medical
advice/attention.[1][2][3]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . o . .
artificial respiration. Seek medical attention.[4]
[7]
Clean mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion

unconscious person. Get medical attention.[1][2]

[7]

Spill and Leak Protocol:

e Minor Spills:

o Ensure adequate ventilation and wear appropriate PPE.[4]

o Sweep up the spilled solid material, avoiding dust generation, and place it into a suitable,

labeled container for disposal.[1][3]

o Clean the spill area thoroughly.

o Major Spills:

o Evacuate personnel from the area and move upwind.[3]

o Alert the appropriate emergency response team.[3]

o Control personal contact with the substance by using protective equipment.[3]
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o Prevent the spillage from entering drains, sewers, or water courses.[3]

IV. Disposal Plan

Proper disposal of N-Acetyl-L-proline and its containers is essential to prevent environmental
contamination.

Waste Disposal Method:

o Chemical Waste: Dispose of N-Acetyl-L-proline waste at a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing.[4]

e Regulatory Compliance: Chemical waste generators must determine if the discarded
chemical is classified as hazardous waste and consult local, regional, and national
hazardous waste regulations for complete and accurate classification.[1][2]

e Environmental Precautions: Do not let the chemical enter drains, and avoid discharge into
the environment.[4]

Contaminated Packaging Disposal:
» Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[4]

» Alternatively, the packaging can be punctured to make it unusable for other purposes and
then disposed of in a sanitary landfill.[4]

o Combustible packaging materials may be disposed of through controlled incineration.[4]

V. Physical and Chemical Properties

The following table summarizes key quantitative data for N-Acetyl-L-proline.
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Property

Value

Molecular Formula

C7H11NOs3

Molecular Weight 157.17 g/mol [7]

Appearance White to off-white powder/solid[1][2]

Melting Point 115 - 117 °C (239 - 242.6 °F)[1][2]

Boiling Point 366.2°C at 760 mmHg[5]

Flash Point 175.3°C[5]

Density 1.274 g/lcm3[5]

Solubility Slightly soluble in chloroform, methanol, and

water.[5]

VI. Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of N-

Acetyl-L-proline.
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1. Preparation
- Assess Risks
- Gather PPE & Materials

:

2. Handling
- Work in Ventilated Area
- Weigh & Transfer Carefully

f Spill/Exposure Occurs

Spill or Exposure Event

Follow Emergency Procedures
- First Aid
- Spill Cleanup

v

3. Post-Handling
- Decontaminate Area & Equipment
- Wash Hands Thoroughly

b

4. Storage 5. Waste Collection
- Tightly Closed Container - Segregate Chemical Waste
- Refrigerated & Dry - Label Appropriately

6. Disposal

- Consult Regulations
- Use Licensed Facility

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of N-Acetyl-L-proline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
e 4. chemicalbook.com [chemicalbook.com]

e 5. Page loading... [guidechem.com]

e 6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 7. abmole.com [abmole.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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